Cas no 84596-18-9 (3-Pyridinecarbonitrile, 2-amino-6-methyl-5-phenyl-)
84596-18-9 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-6-methyl-5-phenyl-
CAS No:84596-18-9
MF:C13H11N3
MW:209.246542215347
CID:666830
PubChem ID:13502862
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-amino-6-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-amino-6-methyl-5-phenyl-
- 2-amino-6-methyl-5-phenylpyridine-3-carbonitrile
- 84596-18-9
- SCHEMBL7292928
- DTXSID80542392
-
- Inchi: 1S/C13H11N3/c1-9-12(10-5-3-2-4-6-10)7-11(8-14)13(15)16-9/h2-7H,1H3,(H2,15,16)
- InChI Key: JCZPGLIEVZTRQJ-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C=C(C=1C)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 209.095297364g/mol
- Monoisotopic Mass: 209.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.7Ų
3-Pyridinecarbonitrile, 2-amino-6-methyl-5-phenyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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